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An in-depth analysis of Stiolto® Respimat® (tiotropium/olodaterol) efficacy across different
Chronic Obstructive Pulmonary Disease (COPD) phenotypes, offering a comparative
perspective for researchers, scientists, and drug development professionals.

Stiolto Respimat, a fixed-dose combination of the long-acting muscarinic antagonist (LAMA)
tiotropium and the long-acting beta-agonist (LABA) olodaterol, has demonstrated significant
efficacy in improving lung function, reducing symptoms, and enhancing quality of life in patients
with moderate to very severe COPD.[1][2] Large-scale clinical trials, including TONADO,
DYNAGITO, and OTEMTO, form the foundation of its clinical evidence. This guide provides a
detailed comparison of Stiolto Respimat's performance in distinct COPD phenotypes,
supported by experimental data and protocols.

Efficacy in Frequent Exacerbator Phenotype

A pooled post-hoc analysis of the 52-week TONADO 1 & 2 and DYNAGITO trials,
encompassing 9,942 patients, provides insight into the efficacy of tiotropium/olodaterol in
patients with a history of exacerbations.[3] The analysis demonstrated that tiotropium/olodaterol

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1257873#bc-rfq
https://www.benchchem.com/product/b1257873/docs?utm_src=pdf-body#stiolto-respimat-in-copd-a-comparative-efficacy-guide-for-researchers
https://www.clinicaltrials.gov/study/NCT01431274
https://respiratory-therapy.com/disorders-diseases/chronic-pulmonary-disorders/copd/lung-function-improvements-copd-patients-stiolto-respimat/
https://www.benchchem.com/product/b1257873/docs?utm_src=pdf-body#stiolto-respimat-in-copd-a-comparative-efficacy-guide-for-researchers
https://pmc.ncbi.nlm.nih.gov/articles/PMC5771742/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257873?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

was associated with a lower rate of moderate-to-severe exacerbations compared to tiotropium
monotherapy.[3]

Specifically, in patients with a history of at least two moderate or one severe exacerbation in
the previous year, the rate of moderate-to-severe exacerbations was 0.97 per patient-year with
tiotropium/olodaterol, compared to 1.09 with tiotropium alone.[3] This represents a rate ratio of
0.89 in favor of the combination therapy.[3]

Outcome Tiotropium/Olo . . Rate Ratio

Tiotropium p-value
Measure daterol (95% ClI)
Frequent

Exacerbators (=2
moderate or =1
severe
exacerbation in

prior year)

Annualized rate
of

0.97 1.09 0.89 (0.82, 0.97) 0.0096
moderate/severe

exacerbations

Infrequent
Exacerbators (0-
1 moderate
exacerbation in

prior year)

Annualized rate
of

0.54 0.60 0.90 (0.82, 0.98) 0.0187
moderate/severe

exacerbations

Data from the pooled analysis of TONADO 1 & 2 and DYNAGITO trials.[3]

Efficacy in Eosinophilic Phenotype
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The role of blood eosinophil count as a biomarker to guide therapy in COPD is an area of
active research. A post-hoc analysis of the DYNAGITO trial investigated the relationship
between baseline eosinophil counts and exacerbation rates in patients treated with
tiotropium/olodaterol or tiotropium.[1][4] In this study, where a significant proportion of patients
were also receiving inhaled corticosteroids (ICS), exacerbation history was found to be a more
important determinant of exacerbation risk than baseline blood eosinophil count.[1][4] The
analysis showed similar rates of moderate-to-severe exacerbations across different eosinophil
subgroups.[1][4]

A real-world retrospective cohort study compared outcomes between patients initiating
tiotropium/olodaterol and those starting on a single-inhaler triple therapy (fluticasone
furoate/umeclidinium/vilanterol) who had a blood eosinophil count of <300 cells/uL.[5][6] The
study found no significant difference in the annualized rate of moderate-to-severe COPD
exacerbations between the two groups.[5][6]

) . Fluticasone
Tiotropium/Olodate L
Outcome Measure | furoate/umeclidiniu  p-value
ro
ml/vilanterol
Patients with Blood
Eosinophil Count
<300 cells/uL
Annualized rate of
moderate/severe 1.05 0.99 0.535

exacerbations

Data from a retrospective cohort study using claims data.[5][6]

These findings suggest that for patients with low eosinophil counts, dual bronchodilation with
Stiolto Respimat may offer a similar level of exacerbation prevention as triple therapy, thereby
avoiding potential side effects associated with ICS.

Efficacy in Chronic Bronchitis and Emphysema
Phenotypes
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Direct, head-to-head clinical trial data on the efficacy of Stiolto Respimat specifically in
patients with chronic bronchitis-predominant versus emphysema-predominant COPD is limited.
However, the known mechanisms of action of the component drugs provide a basis for
understanding their potential effects in these phenotypes.

Tiotropium, as a LAMA, has been shown to reduce mucus hypersecretion and improve
mucociliary clearance in patients with COPD, which are key pathophysiological features of
chronic bronchitis.[7] Olodaterol, as a LABA, provides potent bronchodilation, which is
beneficial in both phenotypes by relaxing airway smooth muscle.[2] By combining these
mechanisms, Stiolto Respimat can address both the bronchoconstriction and, to some extent,
the mucus-related symptoms characteristic of chronic bronchitis, while also providing the
necessary bronchodilation for patients with emphysema who suffer from air trapping and
hyperinflation.[3]

Comparison with Other Inhaled Therapies

Stiolto Respimat has been compared with other commonly used inhaled therapies for COPD,
including LAMA monotherapy and ICS/LABA combinations.

vs. LAMA Monotherapy (Tiotropium)

As demonstrated in the TONADO and DYNAGITO trials, Stiolto Respimat consistently
provides superior improvements in lung function (Forced Expiratory Volume in 1 second, FEV1)
compared to tiotropium alone.[8] The pooled analysis of these trials also showed a reduction in
the risk of exacerbations, as detailed in the frequent exacerbator section.[3]

vs. ICS/LABA Combinations

The ENERGITO study, a 6-week randomized trial, compared once-daily tiotropium/olodaterol
with twice-daily salmeterol/fluticasone propionate (an ICS/LABA combination).[2]
Tiotropium/olodaterol demonstrated significantly greater improvements in lung function, as
measured by FEV1 Area Under the Curve from 0 to 12 hours (AUCO0-12).[2]

A real-world study also suggested that initiating treatment with tiotropium/olodaterol was
associated with a lower risk of pneumonia compared to initiating an ICS/LABA combination.[9]

Signaling Pathways and Mechanisms of Action
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The synergistic effect of Stiolto Respimat is achieved through the complementary actions of
its two components on different signaling pathways that regulate airway smooth muscle tone.

Airway Smooth Muscle Cell
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Click to download full resolution via product page
Caption: Dual mechanism of action of Stiolto Respimat leading to bronchodilation.

Experimental Protocols

Detailed methodologies for the key clinical trials provide the framework for understanding the

evidence presented.

Click to download full resolution via product page
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Caption: Overview of key clinical trial designs for Stiolto Respimat.

TONADO 1 & 2 (NCT01431274, NCT01431287)

These were two replicate, 52-week, multicenter, randomized, double-blind, parallel-group trials.
[8] A total of 5,162 patients with moderate to very severe COPD were randomized to receive
once-daily tiotropium/olodaterol (5/5 pg or 2.5/5 pg), tiotropium (5 ug or 2.5 pg), or olodaterol (5
ug), all delivered via the Respimat® inhaler. The primary endpoints, assessed at 24 weeks,
were the change from baseline in FEV1 AUCO-3h, trough FEV1, and the St. George's
Respiratory Questionnaire (SGRQ) total score.[8]

DYNAGITO (NCT02296138)

This was a 52-week, multicenter, randomized, double-blind, active-controlled, parallel-group
trial that enrolled 7,880 patients with GOLD 2-4 COPD and a history of one or more moderate
or severe exacerbations in the preceding year. Patients were randomized to receive either
tiotropium/olodaterol 5/5 pug or tiotropium 5 pg once daily. The primary endpoint was the
annualized rate of moderate-to-severe COPD exacerbations.[3]

OTEMTO 1 & 2 (NCT01964352, NCT02006732)

These were replicate 12-week, randomized, double-blind, placebo-controlled trials in patients
with moderate to severe COPD. Patients received once-daily tiotropium/olodaterol (5/5 pg or
2.5/5 pg), tiotropium 5 ug, or placebo. The co-primary endpoints were the change from
baseline in FEV1 AUCO-3h, trough FEV1, and SGRQ total score.

ENERGITO (NCT01969721)

This was a 6-week, randomized, double-blind, crossover trial involving 229 patients with
moderate to severe COPD. Patients received once-daily tiotropium/olodaterol 5/5 pg and twice-
daily salmeterol/fluticasone propionate (50/500 pug and 50/250 ug) in a crossover design. The
primary endpoint was the FEV1 AUCO0-12h response.[2]

Conclusion

Stiolto Respimat is a potent dual bronchodilator that has demonstrated significant and
consistent efficacy across a broad range of COPD patients. In the frequent exacerbator
phenotype, it reduces the rate of moderate-to-severe exacerbations compared to LAMA
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monotherapy. In patients with low blood eosinophil counts, its efficacy in preventing
exacerbations appears comparable to triple therapy. While direct comparative data in chronic
bronchitis and emphysema-predominant phenotypes are lacking, its dual mechanism of action
suggests benefits in both patient populations. The robust clinical trial program provides a strong
evidence base for its use in the management of COPD. Further research into the differential
effects of Stiolto Respimat in specific clinical and biological phenotypes will continue to refine
its role in personalized COPD management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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